Cas no 1000550-08-2 (2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol)

• Product Name: 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol
• CAS No: 1000550-08-2
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 1124625
• PubChem ID: 53403476
• Update Time: 2025-10-28

2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methoxyphenyl)ethanol
• 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol
• Benzeneethanol, 2,6-difluoro-4-methoxy-
• EN300-1857414
• DTXSID90695181
• AKOS006314715
• 1000550-08-2

• MDL： MFCD09926400
• Inchi： 1S/C9H10F2O2/c1-13-6-4-8(10)7(2-3-12)9(11)5-6/h4-5,12H,2-3H2,1H3
• InChI Key： XMKIZHPNDGLWON-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CCO)F)OC

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol

2-(2,6-Difluoro-4-methoxyphenyl)ethan-1-ol: A Comprehensive Overview

2-(2,6-Difluoro-4-methoxyphenyl)ethan-1-ol, also known by its CAS number 1000550-08-2, is a versatile organic compound with a wide range of applications in various industries. This compound is characterized by its unique structure, which includes a phenolic group substituted with fluorine and methoxy groups, making it highly reactive and functional. The presence of these substituents not only enhances its chemical stability but also contributes to its diverse applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol involves a series of carefully controlled reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

In the pharmaceutical industry, 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol has gained significant attention as a potential precursor for drug development. Its ability to form stable bonds with other functional groups makes it an ideal candidate for designing bioactive molecules. Studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them suitable for treating chronic diseases such as arthritis and neurodegenerative disorders.

The agrochemical sector has also benefited from the unique properties of 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol. Its role as a building block for herbicides and fungicides has been extensively researched. Recent findings indicate that certain derivatives of this compound can effectively inhibit the growth of harmful pathogens without adversely affecting beneficial microorganisms in the soil. This dual functionality makes it a valuable asset in sustainable agriculture practices.

In materials science, 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol has been utilized as a monomer in the synthesis of advanced polymers. Its ability to undergo polymerization under mild conditions has led to the development of high-performance materials with applications in electronics and aerospace industries. Researchers are currently exploring its potential as a component in biodegradable polymers, which could revolutionize waste management practices.

The environmental impact of 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol has been a topic of recent studies. While it is generally considered non-toxic under normal usage conditions, its persistence in aquatic environments requires careful monitoring. Efforts are underway to develop bioremediation strategies that can efficiently degrade this compound in contaminated sites.

In conclusion, 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol, CAS number 1000550-08-2, is a multifaceted compound with significant potential across various industries. Its unique chemical structure and reactivity make it an invaluable tool in modern scientific research and industrial applications. As ongoing studies continue to uncover new uses and improvements in its synthesis and application methods, this compound is poised to play an even more critical role in advancing technological and scientific frontiers.